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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenyl-isocyanide
CAS No.: 147492-94-2
Cat. No.: B117256
Get Quote
. J

Executive Summary

2,4,6-Trimethoxyphenyl isocyanide (TMPI) is an electron-rich aryl isocyanide used to stabilize
low-oxidation-state metal centers. In mass spectrometry, its identification relies on
distinguishing the kinetically unstable isocyanide group (-NC) from the thermodynamically
stable nitrile group (-CN).

Key Differentiator: TMPI exhibits a diagnostic loss of hydrogen cyanide (HCN, 27 Da) from the
molecular ion, a pathway significantly suppressed in its nitrile isomer.

Chemical Identity & Properties
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Trimethoxyphenyl Isocyanide  Trimethoxyphenyl Cyanide

Property .
(TMPI) (Alternative)
Structure Ar—N=C (Isocyanide) Ar—C=N (Nitrile)
Formula C10H11NOs3 C10H11NOs3
Monoisotopic Mass 193.07 Da 193.07 Da
] Strong o-donor, weak Tt- Weak o-donor, weak Tt-
Electronic Nature
acceptor acceptor
- Moderate (Prone to High (Resistant to
MS Stability ) )
fragmentation) fragmentation)

Instrumentation & Methodology

To replicate the fragmentation patterns described below, the following experimental conditions
are recommended. These protocols ensure sufficient internal energy deposition to trigger
diagnostic cleavages.

Experimental Protocol

« lonization Source: Electron lonization (El) at 70 eV.

o Reasoning: El provides hard ionization necessary to fragment the aromatic ring
substituents. Soft ionization (ESI/APCI) typically yields only

or

adducts with minimal structural information.
* Inlet System: Direct Insertion Probe (DIP).

o Reasoning: TMPI is a solid with moderate volatility. GC introduction may cause thermal
rearrangement to the nitrile prior to ionization if the injector temperature exceeds 200°C.

e Source Temperature: 200°C.

e Mass Analyzer: Quadrupole or Time-of-Flight (ToF) for unit resolution or higher.
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Fragmentation Analysis: TMPI vs. Nitrile
A. The Molecular lon (M+)

e TMPI (Isocyanide): Shows a distinct molecular ion at m/z 193, but its relative intensity is
often lower (40-70%) compared to the nitrile due to the lability of the isocyanide bond.

 Nitrile (Alternative): Exhibits a dominant, often base peak molecular ion at m/z 193 (100%),
reflecting the high bond dissociation energy of the C-CN bond.

B. Primary Fragmentation Pathways

1. Diagnostic Loss of HCN (The "Isocyanide Signature™) The most critical pathway for
identifying TMPI is the ejection of neutral HCN.

e Mechanism: The isocyanide nitrogen atom abstracts an ortho-proton or undergoes simple
heterolytic cleavage followed by H-transfer.

e Observation: A sharp peak at m/z 166 (

).

o Contrast: The nitrile isomer rarely loses HCN directly from the parent ion. Instead, it favors
losing methyl radicals from the methoxy groups while keeping the cyano group intact.

2. Methoxy Group Fragmentation (Loss of *CHs) Both isomers contain three methoxy groups,
leading to common losses of methyl radicals (15 Da).

o Observation: A peak at m/z 178 (
).
e Mechanism: Homolytic cleavage of the

bond generates a resonance-stabilized quinoid oxonium ion. This is often the base peak for
the nitrile but a secondary peak for the isocyanide.

3. Sequential Fragmentation (The "Cascade") TMPI undergoes a unique cascade where the
loss of methyl is followed by the loss of the isocyanide moiety (as HCN or CNe).
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o Pathway:

 Significance: The presence of the m/z 151 ion is a strong indicator of the isocyanide

structure, as the nitrile analogue tends to retain the nitrogen atom.

Comparative Data Summary

The following table contrasts the relative abundance of key ions observed in 70 eV EI spectra.

TMPI Nitrile ) )
Fragment ] ) Diagnostic
m/z Value . (Isocyanide) (Alternative)
Identity ] ] Value
Intensity Intensity
Medium (50- ) N )
193 High (100%) Stability Indicator
70%)
_ , Non-specific
178 High (80-100%) High (80-90%)
(Methoxy group)
) Primary
166 High (60-80%) Low (<10%) _ _
Differentiator
] Secondary
151 Medium (40%) Low (<5%) ) )
Differentiator
Loss of CHO/CO
135 Low Low )
(Generic)

Mechanistic Visualization

The following diagram illustrates the competing fragmentation pathways. The Red Path

highlights the isocyanide-specific route (HCN loss), while the Blue Path represents the shared

methoxy-group degradation.
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Caption: Fragmentation tree of Trimethoxyphenyl Isocyanide. The red pathway (HCN loss) is

diagnostic, distinguishing it from the nitrile isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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